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Compound of Interest

Compound Name: 5-(2-Hydroxyethyl)uridine

Cat. No.: B12099970 Get Quote

Essential Safety and Handling Guide for 5-(2-
Hydroxyethyl)uridine
This guide provides immediate and essential safety protocols for handling 5-(2-
Hydroxyethyl)uridine in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and proper

disposal.

Hazard Summary for Nucleoside Analogues
While a specific Safety Data Sheet (SDS) for 5-(2-Hydroxyethyl)uridine is not readily

available, the following table summarizes the general hazards associated with similar

nucleoside analogues. It is crucial to handle 5-(2-Hydroxyethyl)uridine with the assumption

that it may possess similar hazardous properties.
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Hazard
Classification

Description
GHS Code
(Example)

Precautionary
Statement

Acute Oral Toxicity Harmful if swallowed. H302

Do not ingest. If

swallowed, seek

immediate medical

attention.

Skin Irritation
May cause skin

irritation.[1]
H315

Avoid contact with

skin. Wash thoroughly

after handling.[1]

Eye Irritation
May cause serious

eye irritation.[1]
H319

Wear eye protection.

If in eyes, rinse

cautiously with water

for several minutes.[2]

Respiratory Irritation

May cause respiratory

irritation if inhaled as a

dust or aerosol.[1]

H335

Avoid breathing dust.

Use in a well-

ventilated area.[1][2]

Aquatic Toxicity

Some nucleoside

analogues are very

toxic to aquatic life

with long-lasting

effects.

H400/H410
Avoid release to the

environment.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-(2-
Hydroxyethyl)uridine to minimize exposure.
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PPE Category Item Specification and Use

Eye and Face Protection Safety Glasses/Goggles

Must be worn at all times in the

laboratory. Required to be

marked with "Z87" (ANSI

Z87.1 standard).[4]

Face Shield

Required in addition to safety

glasses or goggles when there

is a splash hazard, such as

when pouring large volumes of

liquids.[4]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[4] Double

gloving is recommended for

added protection.[5] Gloves

must be changed immediately

if contaminated.[5]

Body Protection Laboratory Coat

A lab coat, long pants, and

closed-toe shoes are the

minimum requirements for

working in a laboratory.[4]

Respiratory Protection NIOSH-approved Respirator

Required if handling the

compound as a powder

outside of a fume hood or if

aerosolization is possible.[2][6]

Operational and Disposal Plans
Handling Protocol:

Preparation: Before handling, ensure you have read and understood the available safety

information. All necessary PPE should be readily available and inspected for integrity.

Work Area: All handling of 5-(2-Hydroxyethyl)uridine should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[3]
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Weighing and Transfer: When weighing or transferring the solid compound, take care to

avoid creating dust.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[7]

Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

[2] Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8]

Hygiene: Always wash hands thoroughly after handling the compound, even if gloves were

worn.

Disposal Protocol:

Proper disposal is critical to prevent environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Solid Waste

Unused or expired 5-(2-Hydroxyethyl)uridine

should be collected in a dedicated, clearly

labeled, and sealed hazardous waste container.

[3]

Contaminated Labware

Disposable items such as pipette tips, tubes,

and gloves that have come into contact with the

compound must be collected in a separate,

sealed container clearly marked as hazardous

waste.[3]

Liquid Waste

Solutions containing 5-(2-Hydroxyethyl)uridine

must be collected in a dedicated, leak-proof,

and clearly labeled hazardous waste container.

Do not mix with other waste streams unless

permitted by your institution's Environmental

Health and Safety (EHS) department.[3]

Container Disposal

Empty containers should be decontaminated or

disposed of as hazardous waste according to

institutional guidelines.

Note: All waste must be disposed of in accordance with local, state, and federal regulations.[6]

Do not dispose of this chemical down the drain or in the regular trash.[3]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling 5-(2-
Hydroxyethyl)uridine.
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Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Handle 5-(2-Hydroxyethyl)uridine

Exposure Incident?

Follow First-Aid Procedures

Yes

Segregate and Label Hazardous Waste

No

Decontaminate Work Area

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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